Cas no 422308-68-7 (4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester)

• Product Name: 4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester
• CAS No: 422308-68-7
• MDL: MFCD11046180
• CID: 4651215
• Update Time: 2025-06-08

4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester

• MDL： MFCD11046180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester

Introduction to 4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester (CAS No. 422308-68-7) and Its Emerging Applications in Chemical Biology

4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 422308-68-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a nitro-substituted benzene ring conjugated with hydroxyl and methoxy groups, along with an ethyl ester moiety, exhibits a unique combination of chemical properties that make it a valuable scaffold for drug discovery and molecular probe development.

The molecular structure of 4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester encompasses several key functional groups that contribute to its reactivity and biological activity. The presence of a nitro group (NO₂) at the 2-position introduces electrophilicity, making the molecule susceptible to reduction or nucleophilic substitution reactions. This characteristic is particularly useful in synthetic chemistry for generating intermediates or derivatives with tailored biological properties. Additionally, the hydroxyl group (OH) at the 4-position and the methoxy group (OCH₃) at the 5-position provide opportunities for further functionalization, enabling the creation of diverse analogs through selective modifications.

The ethyl ester group at the carboxyl position not only influences the solubility and pharmacokinetic behavior of the compound but also serves as a versatile handle for conjugation with other molecules. This feature is particularly relevant in the development of prodrugs or bioconjugates, where the ester linkage can be cleaved under specific physiological conditions to release an active pharmaceutical ingredient (API).

Recent advancements in chemical biology have highlighted the potential of nitroaromatic compounds as modulators of biological pathways. For instance, studies have demonstrated that nitrobenzenes can act as inhibitors or activators of various enzymes and receptors. The nitro group in 4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester can be reduced to an amine, which may alter its interaction with biological targets. This redox chemistry has been exploited in designing probes for studying oxidative stress and enzyme activity in cellular systems.

In addition to its utility as a synthetic intermediate, 4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester has shown promise in medicinal chemistry applications. Researchers have utilized this compound as a building block for designing novel therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders. The structural features of this molecule allow it to interact with biological macromolecules such as proteins and nucleic acids, making it a candidate for developing small-molecule inhibitors or agonists.

The integration of computational methods has further enhanced the understanding of 4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester's biological activity. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and mechanisms of action. These computational approaches complement experimental studies by providing insights into how the compound interacts with its intended targets. For example, virtual screening has identified derivatives of this scaffold that exhibit improved binding affinity for specific enzymes involved in metabolic pathways relevant to metabolic disorders.

The versatility of 4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester extends to its role in materials science and nanotechnology. Functionalized derivatives of this compound have been explored as components in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of electron-withdrawing groups like the nitro group enhances charge transport properties, making these materials attractive for optoelectronic applications.

Emerging research also highlights the potential of 4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester in environmental science. Its degradation products or metabolites may exhibit unique interactions with environmental matrices, offering insights into biodegradation processes and ecological impact assessments. Understanding these interactions is crucial for developing sustainable chemical practices that minimize environmental footprint while maximizing therapeutic efficacy.

The synthesis of 4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester involves multi-step organic transformations that showcase modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and environmentally friendly routes to this compound, reducing waste generation and energy consumption. Such improvements align with green chemistry principles by promoting sustainable manufacturing practices.

In conclusion, 4-Hydroxy-5-methoxy-2-nitro-benzoic acid ethyl ester (CAS No. 422308-68-7) represents a multifaceted compound with broad applications across chemical biology, pharmaceutical research, materials science, and environmental science. Its unique structural features offer opportunities for innovation in drug discovery, molecular imaging, electronic materials, and ecological studies. As research continues to uncover new functionalities and applications of this compound, it will undoubtedly remain a cornerstone in interdisciplinary investigations aimed at advancing scientific knowledge and technological solutions.